N-(4-Methylphenyl)-4-nitrobenzamide
Overview
Description
N-(4-Methylphenyl)-4-nitrobenzamide is a chemical compound with the molecular formula C14H13NO . It is also known by other names such as p-Benzotoluidide, p-Toluoylaniline, Benzamide, N-p-tolyl-, Benzoic acid p-toluidide, N-Benzoyl-p-toluidine, and 4’-Methylbenzanilide .
Synthesis Analysis
The synthesis of N-(3-Amino-4-methylphenyl)benzamide, a similar compound, has been studied in a continuous flow microreactor system . The compound was obtained by the selective acylation of 4-methylbenzene-1,3-diamine with benzoic anhydride . The reaction process was complicated due to the presence of parallel by-products and serial by-products . A kinetic model was established to calculate the selectivity and conversion of the acylation reaction .Chemical Reactions Analysis
The chemical reactions involving N-(3-Amino-4-methylphenyl)benzamide have been studied . The compound was synthesized in a microreactor with a yield of 85.7% within 10 minutes .Physical and Chemical Properties Analysis
The physical and chemical properties of a similar compound, 4-Methyl-N-(4-methylphenyl)benzamide, have been reported . It has a molecular formula of C15H15NO, an average mass of 225.286 Da, and a monoisotopic mass of 225.115356 Da . Its density is 1.1±0.1 g/cm3, boiling point is 295.4±29.0 °C at 760 mmHg, and vapour pressure is 0.0±0.6 mmHg at 25°C .Mechanism of Action
Target of Action
N-(4-Methylphenyl)-4-nitrobenzamide is a complex compound with potential biological activity. It’s worth noting that compounds with similar structures, such as benzimidazole derivatives, have been found to have diverse pharmacological effects .
Mode of Action
It’s known that the compound’s interaction with its targets can lead to changes at the molecular level . The specific interactions and resulting changes would depend on the nature of the target and the biochemical environment.
Biochemical Pathways
For instance, N-(3-Amino-4-methylphenyl)benzamide, a compound with a similar structure, has been found to be a crucial building block of many drug candidates .
Pharmacokinetics
These properties would significantly impact the compound’s bioavailability and efficacy .
Result of Action
Compounds with similar structures have been found to have diverse biological activities, including antiviral, anti-inflammatory, and anticancer effects .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, nitrate ester-based compounds, which include nitrobenzamide derivatives, are known to be unstable at ambient conditions. Therefore, stabilizing agents are often incorporated into the energetic compositions to inhibit and slow down the decomposition reactions that can occur .
Properties
IUPAC Name |
N-(4-methylphenyl)-4-nitrobenzamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O3/c1-10-2-6-12(7-3-10)15-14(17)11-4-8-13(9-5-11)16(18)19/h2-9H,1H3,(H,15,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGGPXDZCZMNNJB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00343727 | |
Record name | N-(4-Methylphenyl)-4-nitrobenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00343727 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
6917-08-4 | |
Record name | N-(4-Methylphenyl)-4-nitrobenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00343727 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.